2-Chloro-4,7-dimethoxy-1H-benzo[d]imidazole

• IUPAC Name: 2-chloro-4,7-dimethoxy-1H-benzimidazole
• InChI: InChI=1S/C9H9ClN2O2/c1-13-5-3-4-6(14-2)8-7(5)11-9(10)12-8/h3-4H,1-2H3,(H,11,12)
• InChI Key: IYGGBGGJEURGNE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)N=C(N2)Cl
• Molecular Formula: C9H9ClN2O2
• Molecular Weight: 212.63 g/mol

Description

“2-Chloro-4,7-dimethoxy-1H-benzo[d]imidazole” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole synthesis involves various methods, including starting from 1,2-diketones and urotropine in the presence of ammonium acetate. A simple and efficient approach allows the preparation of biologically active 2,4 (5)-diarylimidazoles by parallel synthesis. The formation of 2-aroyl-4 (5)-arylimidazoles as side products strongly depends on the reaction conditions employed.

Molecular Structure Analysis

The molecular structure of imidazole derivatives is characterized by the presence of a five-membered heterocyclic moiety with three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The presence of two nitrogen atoms, one bearing a hydrogen atom and the other called pyrrole type nitrogen, is a key feature.

Chemical Reactions Analysis

Imidazole derivatives show a broad range of chemical reactions. They are known for their broad range of chemical and biological properties. They have become an important synthon in the development of new drugs.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Synthesis of Functional Molecules

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Therapeutic Applications

Imidazole derivatives show a broad range of biological activities. .

Antitumor Potential

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Mechanism of Action

Target of Action

Imidazole-containing compounds, which include 2-chloro-4,7-dimethoxy-1h-benzo[d]imidazole, have been reported to show a broad range of biological activities . For instance, some imidazole derivatives have been found to target Syk, a key player in the B cell receptor (BCR) signaling pathway . Other imidazole derivatives have been reported to block AQ signal reception at the level of PqsR .

Mode of Action

Imidazole derivatives have been reported to interact with their targets in various ways . For example, some imidazole derivatives block AQ signal reception at the level of PqsR, leading to a reduced transcription of the pqsA-lux genes .

Biochemical Pathways

Imidazole derivatives have been reported to affect a variety of biochemical pathways . For instance, some imidazole derivatives have been found to inhibit the B cell receptor (BCR) signaling pathway .

Pharmacokinetics

The synthesis of imidazole derivatives has been reported, which could potentially influence their pharmacokinetic properties .

Result of Action

Some imidazole derivatives have been reported to have antiproliferative activities .

Action Environment

It has been reported that the position of electron-donating groups on imidazole derivatives can influence their antitubercular activity .

Future Directions

The future directions in the research and development of imidazole derivatives are promising. The recent advances in the regiocontrolled synthesis of substituted imidazoles highlight their potential for a variety of everyday applications. The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described, including discussion of scope and limitations, reaction mechanisms, and future challenges.